Cas no 1436037-16-9 (N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide)

N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide is a specialized brominated pyrrole derivative featuring a reactive acrylamide moiety. Its molecular structure combines a 4-bromo-1-methylpyrrole core with a formamidoethyl linker and a terminal prop-2-enamide group, enabling versatile applications in organic synthesis and polymer chemistry. The bromine substituent enhances reactivity for cross-coupling reactions, while the acrylamide group facilitates radical polymerization or Michael additions. This compound is particularly valuable in medicinal chemistry for constructing bioactive scaffolds or as a precursor for functionalized polymers. Its stability under standard conditions and well-defined reactivity profile make it a reliable intermediate for targeted modifications. Suitable for controlled functionalization, it is often employed in pharmaceutical and materials science research.

N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide structure

1436037-16-9 structure

Product Name:N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide

CAS No:1436037-16-9

MF:C₁₁H₁₄BrN₃O₂

MW:300.15176153183

CID:5406436

PubChem ID:71994802

Update Time:2025-06-30

N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-methyl-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]-1H-pyrrole-2-carboxamide
- N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide
- Inchi： 1S/C11H14BrN3O2/c1-3-10(16)13-4-5-14-11(17)9-6-8(12)7-15(9)2/h3,6-7H,1,4-5H2,2H3,(H,13,16)(H,14,17)
- InChI Key： RPTLFAULTPTJQM-UHFFFAOYSA-N
- SMILES： N1(C)C=C(Br)C=C1C(NCCNC(=O)C=C)=O

Experimental Properties

Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 541.7±50.0 °C(Predicted)
pka: 14.37±0.46(Predicted)

N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26585005-0.05g	N-{2-[(4-bromo-1-methyl-1H-pyrrol-2-yl)formamido]ethyl}prop-2-enamide	1436037-16-9	95.0%	0.05g	$246.0	2025-03-20

N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide

Recent Advances in the Study of N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide (CAS: 1436037-16-9)

The compound N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide (CAS: 1436037-16-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further investigations into its biological properties.

In vitro and in vivo studies have revealed that N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide exhibits promising activity against a range of biological targets. Preliminary data suggest that the compound may interact with specific enzymes or receptors involved in disease pathways, making it a potential candidate for the development of novel therapeutics. Researchers are particularly interested in its potential applications in oncology and inflammatory diseases, where it has shown inhibitory effects on key molecular targets.

One of the most notable findings in recent research is the compound's ability to modulate cellular signaling pathways. For instance, studies have demonstrated that N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide can influence the activity of kinases and other signaling molecules, which play critical roles in cell proliferation and survival. These insights have opened new avenues for exploring its mechanism of action and optimizing its pharmacological profile.

Despite these promising results, challenges remain in the development of N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its drug-like properties and minimize adverse effects.

In conclusion, N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide (CAS: 1436037-16-9) represents a promising compound with significant potential in medicinal chemistry. Ongoing research is expected to provide deeper insights into its biological activities and therapeutic applications, paving the way for its eventual translation into clinical development. The scientific community remains optimistic about its prospects, and future studies will undoubtedly shed more light on its full potential.